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Compound of Interest

Compound Name: Z-LVG

Cat. No.: B15573194 Get Quote

Z-LVG-CHN2 Technical Support Center
Welcome to the technical support center for Z-LVG-CHN2. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges associated with the handling and solubility of Z-LVG-CHN2, a cell-permeable and

irreversible cysteine protease inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is Z-LVG-CHN2 and what is its primary mechanism of action?

A1: Z-LVG-CHN2 is a tripeptide derivative that acts as a cell-permeable, irreversible inhibitor of

cysteine proteases, such as cathepsins.[1][2][3] It mimics a portion of the human cysteine

proteinase-binding center.[1][3] Its mechanism of action involves covalent modification of the

active site cysteine residue in target proteases, leading to their irreversible inactivation. This

inhibitory activity makes it a valuable tool for studying the roles of cysteine proteases in various

biological processes, including viral replication.[1][4]

Q2: What are the primary applications of Z-LVG-CHN2 in research?

A2: Z-LVG-CHN2 is widely used in virology research, particularly for its ability to block the

replication of viruses that rely on host cell cysteine proteases for entry and maturation. Notably,

it has been shown to effectively inhibit the replication of SARS-CoV-2 by targeting the 3CL pro

protease.[1][2] It has also demonstrated inhibitory effects on Herpes Simplex Virus (HSV).[1][3]

Q3: What are the recommended storage conditions for Z-LVG-CHN2?
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A3: Proper storage is crucial to maintain the stability and activity of Z-LVG-CHN2.

Form Storage Temperature Duration

Powder -20°C Up to 3 years[2][3]

In Solvent (Stock Solution) -80°C Up to 6 months[1][2][3]

-20°C Up to 1 month[1][2][3]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

stock solutions into single-use volumes.[1] Before use, allow the vial to equilibrate to room

temperature for at least one hour prior to opening.[3]

Troubleshooting Solubility Issues
Q1: My Z-LVG-CHN2 powder is not dissolving properly. What should I do?

A1: Z-LVG-CHN2 is highly soluble in Dimethyl Sulfoxide (DMSO).[2] If you are experiencing

issues, please refer to the following troubleshooting workflow.
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Troubleshooting Dissolution

Start: Z-LVG-CHN2 powder

Using 100% high-purity DMSO?

Use 100% high-purity DMSO

No

Vortex solution for 1-2 minutes

Yes

Briefly sonicate in a water bath (5-10 mins)

Gently warm to 37°C (5-10 mins)

Still not dissolved

Solution should be clear and fully dissolved

Dissolved

Dissolved

If issues persist, contact technical support

Still not dissolved
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Preventing Precipitation Upon Dilution

Start: Concentrated DMSO Stock

Pre-warm aqueous medium to 37°C

Slowly add DMSO stock to pre-warmed medium with vigorous mixing

Observe for precipitation

Success: Clear final solution

No

Precipitation Occurs

Yes

Options:
- Lower stock concentration

- Use intermediate dilution step
- Consider co-solvents (in vivo)
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Viral Entry and Inhibition by Z-LVG-CHN2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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